Cas no 56346-40-8 (2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl-)

• Product Name: 2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl-
• CAS No: 56346-40-8
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 349147
• PubChem ID: 71444731
• Update Time: 2025-04-19

2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl-
• 6-fluoro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
• AKOS017514771
• 56346-40-8
• DTXSID10853488

• Inchi： 1S/C9H10FNO/c1-6-5-12-9-3-2-7(10)4-8(9)11-6/h2-4,6,11H,5H2,1H3
• InChI Key： BDSQAXWZOTXPFT-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C)CO2

Computed Properties

• Exact Mass: 167.0747
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26